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Potential Biological Significance

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of 10-Methoxy-10-oxodecanoic
acid, also known as monomethyl sebacate. It is intended for researchers, scientists, and drug
development professionals, offering in-depth insights into its chemical properties, synthesis,
industrial applications, and emerging biological relevance. This document moves beyond a
simple recitation of facts to explain the causality behind its utility and potential, grounding all
claims in verifiable scientific literature.

Introduction and Strategic Overview

10-Methoxy-10-oxodecanoic acid is the monomethyl ester of sebacic acid, a naturally
occurring C10 dicarboxylic acid. Its bifunctional nature, possessing both a terminal carboxylic
acid and a methyl ester group, makes it a valuable chemical intermediate in various industrial
processes. While the diester, dimethyl sebacate, has been extensively utilized, the unique
reactivity of the monoester offers distinct advantages in polymer chemistry and as a specialty
plasticizer.

Recent metabolomic studies have also identified sebacic acid and its derivatives in biological
systems, hinting at a previously unappreciated physiological role. This guide will explore both
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the established industrial significance and the nascent biological understanding of this
molecule, providing a holistic perspective for future research and development.

Discovery and Historical Context

The history of 10-Methoxy-10-oxodecanoic acid is intrinsically linked to its parent compound,
sebacic acid. Sebacic acid was first characterized in the 19th century, with its name derived
from the Latin sebum (tallow), reflecting its fatty origins.[1] It is primarily derived from castor oil,
a renewable resource, making it a key platform chemical in green chemistry.[2][3]

The development of sebacic acid esters, including the monomethyl and dimethyl esters, arose
from the need for high-performance lubricants, plasticizers, and monomers for polyamides and
polyesters.[1][2] While a specific "discovery" event for 10-Methoxy-10-oxodecanoic acid is
not well-documented in the literature, its synthesis and characterization are a logical extension
of the broader research into the esterification of dicarboxylic acids for industrial applications.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 10-Methoxy-10-oxodecanoic
acid is essential for its application in both industrial and research settings.
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Property Value Source

10-methoxy-10-oxodecanoic
IUPAC Name . [4]
aci

Monomethyl sebacate, Methyl
Synonyms [4][5]
hydrogen sebacate

CAS Number 818-88-2 [6]
Molecular Formula C11H2004 [4]
Molecular Weight 216.27 g/mol [4]
Appearance White crystalline powder/solid [41[6]
Melting Point 41-44 °C [5]
Boiling Point 168-170 °C at 3 mm Hg [5]

- Poorly soluble in water; soluble
Solubility ) ) [1]
in ethanol and diethyl ether.

Synthesis and Manufacturing

The primary route to 10-Methoxy-10-oxodecanoic acid is the direct esterification of sebacic
acid with methanol. This reaction proceeds in a stepwise manner, with the formation of the
monoester being the initial product, followed by the formation of the diester, dimethyl sebacate.

[7]

Reaction Mechanism and Kinetics

The esterification of sebacic acid with methanol is a reversible reaction that can be catalyzed
by an acid or carried out under high temperature and pressure.[7][8] The reaction proceeds in
two consecutive steps:

e Sebacic Acid + Methanol = 10-Methoxy-10-oxodecanoic acid + Water

¢ 10-Methoxy-10-oxodecanoic acid + Methanol = Dimethyl sebacate + Water
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Kinetic studies have shown that the rate constant for the formation of the diester is typically
higher than that for the monoester, meaning that careful control of reaction conditions is
necessary to maximize the yield of the desired monomethyl ester.[7]

Experimental Protocol: Non-Catalytic Esterification in
Supercritical Methanol

This protocol is based on the findings of Narayan and Madras (2017), who investigated the
non-catalytic esterification of sebacic acid.[7][8] This method avoids the use of external
catalysts, aligning with green chemistry principles.

Materials:

e Sebacic acid (>98% purity)

e Methanol (>99.5% purity)

e High-pressure batch reactor

Procedure:

e Accurately weigh sebacic acid and add it to the high-pressure reactor.

¢ Add a specific molar ratio of methanol to sebacic acid (e.g., 5:1).[8]

o Seal the reactor and begin heating to the desired reaction temperature (e.g., 623 K).[8]
» Allow the reaction to proceed for a specific duration (e.g., 25 minutes).[8]

 After the reaction time, rapidly cool the reactor to quench the reaction.

e The product mixture, containing unreacted sebacic acid, 10-Methoxy-10-oxodecanoic acid,
and dimethyl sebacate, can be analyzed by gas chromatography (GC) to determine the yield
of the monoester.

Causality of Experimental Choices:
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» Supercritical Methanol: Using methanol above its critical temperature and pressure
enhances its solvation properties and reaction rates, eliminating the need for a catalyst.[3]

» Molar Ratio: Varying the molar ratio of methanol to sebacic acid allows for control over the
extent of esterification. A lower ratio can favor the formation of the monoester.[8]

o Temperature and Time: These parameters are optimized to achieve a high yield of the
monoester while minimizing the formation of the diester byproduct.[8]

Reactants
( Sebacic Acid )
(HOOC-(CH2)8-COOH) (CH30H)
+ Methanol
Products

y

10-Methoxy-10-oxodecanoic Acid
(CH300C-(CH2)8-COOH)

:L H20
Water
(H20)

Click to download full resolution via product page

Caption: Synthesis of 10-Methoxy-10-oxodecanoic acid.

Industrial Significance and Applications

The bifunctional nature of 10-Methoxy-10-oxodecanoic acid makes it a versatile intermediate
in the chemical industry.[6]

Monomer for Advanced Polyesters
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One of the primary applications of monomethyl sebacate is as a monomer in the synthesis of
polyesters.[7] The presence of both a carboxylic acid and an ester group allows for precise
control over the polymer architecture. The sebacate backbone imparts flexibility and impact
resistance to the resulting polymer.[6]

High-Performance Plasticizer

10-Methoxy-10-oxodecanoic acid can also function as a plasticizer, an additive that increases
the flexibility and durability of polymers.[7] Its molecular structure allows it to effectively disrupt
polymer chain interactions, reducing brittleness.

Role in Biodegradable Polymers

With the growing demand for sustainable materials, 10-Methoxy-10-oxodecanoic acid is
gaining importance in the production of biodegradable polymers.[7] Its derivation from
renewable castor oil and its ability to be incorporated into polymer backbones that can be
broken down by microorganisms make it an attractive component for green plastics.

Industrial Applications

Monomer (Advanced Polyesters)

10-Methoxy-10-oxodecanoic Additive > High-Performance
Acid Plasticizers

Component

(Biodegradable Polymers)
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Caption: Industrial applications of 10-Methoxy-10-oxodecanoic acid.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pubs.acs.org/doi/10.1021/acs.iecr.6b04769
https://www.nbinno.com/article/other-organic-chemicals/applications-of-monomethyl-sebacate-beyond-basic-chemical-synthesis-sh
https://www.benchchem.com/product/b1676727?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.iecr.6b04769
https://www.benchchem.com/product/b1676727?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.iecr.6b04769
https://www.benchchem.com/product/b1676727?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Biological Significance and Future Directions

While the industrial applications of 10-Methoxy-10-oxodecanoic acid are well-established, its
biological role is an emerging area of research.

Presence in Human Metabolism

The Human Metabolome Database lists "Sebacic acid monomethyl ester" as a compound
detected in human blood and urine, classifying it as a medium-chain fatty acid. This suggests
that it is either endogenously produced or a metabolite of dietary components.

Link to Sebacic Acid Metabolism and Aging

Recent research has identified sebacic acid as a potential biomarker for liver aging.[9] A study
found that while sebacic acid levels decrease in the plasma of older humans and aged mice,
they increase in the livers of aged mice, suggesting a role in energy production via acetyl-CoA
formation during the aging process.[9] As a direct metabolite, 10-Methoxy-10-oxodecanoic
acid is likely involved in these metabolic pathways.

Potential Signaling Pathways

The parent compound, sebacic acid, has been shown to be converted by human neutrophils
into a potent activator of pro-inflammatory cells through the OXER1 receptor.[10] It is plausible
that its monomethyl ester could also serve as a substrate for enzymatic modification or interact
with cellular signaling pathways, although this has yet to be directly investigated.

Future Research in Drug Development

The presence of 10-Methoxy-10-oxodecanoic acid in human metabolism and the biological
activity of its parent compound suggest several avenues for future research in drug
development:

» Biomarker Discovery: Investigating the correlation between the levels of 10-Methoxy-10-
oxodecanoic acid and various disease states, particularly age-related and metabolic
disorders.

o Therapeutic Potential: Exploring whether modulation of the metabolic pathways involving this
molecule could have therapeutic benefits.
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» Drug Delivery: The physicochemical properties of this molecule could be leveraged in the
design of prodrugs or lipid-based drug delivery systems.

Metabolism & Biological Role
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Caption: Potential biological roles of sebacic acid and its derivatives.

Conclusion

10-Methoxy-10-oxodecanoic acid is a molecule with a dual identity. On one hand, itis a
versatile and valuable chemical intermediate with established applications in the polymer and
materials science industries. Its renewable sourcing and role in biodegradable polymers
position it as a key player in the future of sustainable chemistry. On the other hand, its
presence in human metabolism and the emerging biological activities of its parent compound,
sebacic acid, open up exciting new avenues for research in medicine and drug development.
This guide has provided a comprehensive overview of the current state of knowledge,
highlighting the scientific principles that underpin its significance and pointing the way toward

future discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxodecanoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
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10-oxodecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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